Cas no 2228996-16-3 (tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate
• CAS No: 2228996-16-3
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6202568
• PubChem ID: 165751548
• Update Time: 2025-05-22

tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate
• EN300-1882607
• 2228996-16-3
• tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]oxolan-3-yl}carbamate

• Inchi： 1S/C14H26N2O3/c1-12(2,3)19-11(17)16-14(7-8-18-10-14)13(9-15)5-4-6-13/h4-10,15H2,1-3H3,(H,16,17)
• InChI Key： BQPFHIFRGZJDJY-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(CN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate

tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate, identified by the CAS number 2228996-16-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclobutane ring, an oxolane (tetrahydrofuran) moiety, and a tert-butyl group attached to a carbamate functional group. The presence of these structural elements contributes to its versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and biodegradable materials. Researchers have demonstrated that the cyclobutane ring within the molecule can undergo strain-induced reactions, leading to novel chemical transformations that are not observed in conventional systems. This property makes it an attractive candidate for use in click chemistry and other modern synthetic methodologies.

In addition to its structural uniqueness, the compound exhibits remarkable stability under various environmental conditions, making it suitable for applications in harsh chemical environments. The oxolane moiety contributes to its solubility in organic solvents, while the tert-butyl group enhances its thermal stability. These characteristics have led to its exploration in drug delivery systems, where controlled release mechanisms are critical.

The synthesis of tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cycloadditions and ring-opening reactions.

Beyond its chemical synthesis, this compound has shown promise in biological applications. Studies have indicated that it may possess anti-inflammatory properties, making it a potential candidate for pharmaceutical development. Researchers are currently investigating its bioavailability and toxicity profiles to assess its suitability for therapeutic use.

In conclusion, tert-butyl N-{3-1-(aminomethyl)cyclobutyloxolan-3-yl}carbamate (CAS No.: 2228996-16-3) is a multifaceted compound with a wide range of potential applications across various industries. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in modern chemical research and development.